Cas no 1484666-91-2 (4-Bromo-5-methyl-1,2-oxazole-3-carbaldehyde)

• Product Name: 4-Bromo-5-methyl-1,2-oxazole-3-carbaldehyde
• CAS No: 1484666-91-2
• MF: C₅H₄BrNO₂
• MW: 189.994760513306
• CID: 5462678
• Update Time: 2023-08-28

4-Bromo-5-methyl-1,2-oxazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methyl-1,2-oxazole-3-carbaldehyde
• Z2732643713

• Inchi： 1S/C5H4BrNO2/c1-3-5(6)4(2-8)7-9-3/h2H,1H3
• InChI Key： UUHMROGRPOLRFB-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=NOC=1C

Computed Properties

• Exact Mass: 188.94254 g/mol
• Monoisotopic Mass: 188.94254 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.1
• Molecular Weight: 189.99